Cas no 479408-58-7 (1H-Imidazole-4-ethanamine, 2-cyclopentyl- (9CI))

• Product Name: 1H-Imidazole-4-ethanamine, 2-cyclopentyl- (9CI)
• CAS No: 479408-58-7
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 931613
• PubChem ID: 44292446
• Update Time: 2025-04-19

1H-Imidazole-4-ethanamine, 2-cyclopentyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-ethanamine, 2-cyclopentyl- (9CI)
• CHEMBL46197
• 1H-Imidazole-4-ethanamine,2-cyclopentyl-(9ci)
• 2-(2-Cyclopentyl-1H-imidazol-4-yl)ethanamine
• 479408-58-7

• Inchi： 1S/C10H17N3/c11-6-5-9-7-12-10(13-9)8-3-1-2-4-8/h7-8H,1-6,11H2,(H,12,13)
• InChI Key： DMWSFAXKGZXKNR-UHFFFAOYSA-N
• SMILES： N1C(CCN)=CN=C1C1CCCC1

Computed Properties

• Exact Mass: 179.142
• Monoisotopic Mass: 179.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 1.1